4-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-1-ethyl-3-nitroquinolin-2(1H)-one

• IUPAC Name: 4-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-1-ethyl-3-nitroquinolin-2-one
• InChI: InChI=1S/C23H24N4O5/c1-2-26-18-6-4-3-5-17(18)21(22(23(26)28)27(29)30)25-11-9-24(10-12-25)14-16-7-8-19-20(13-16)32-15-31-19/h3-8,13H,2,9-12,14-15H2,1H3
• InChI Key: YQLRJLMEQWCWCJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C(=C(C1=O)[N+](=O)[O-])N3CCN(CC3)CC4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H24N4O5
• Molecular Weight: 436.5 g/mol

Description

The compound “4-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-1-ethyl-3-nitroquinolin-2(1H)-one” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other active compounds. The benzo[d][1,3]dioxol-5-ylmethyl group is a structural motif found in many biologically active compounds.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, organotin (IV) derivatives were prepared from the reaction of 4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazine-1-carbodithioate with the corresponding triorganotin (IV) chlorides and diorganotin (IV) dichlorides.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized using various spectroscopic techniques such as FT-IR, 1H, 13C, and 119Sn NMR spectroscopy. Furthermore, single crystal X-ray crystallographic results have been reported for some compounds.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, a series of 1-benzo[1,3]dioxol-5-yl-indoles bearing 3-N-fused heteroaryl moieties were synthesized via a Pd-catalyzed C-N cross-coupling.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques. For example, the thermal decomposition behavior of one compound was studied by thermogravimetric analysis.

Scientific Research Applications

Anticancer Activity

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Antimicrobial Properties

• While not extensively studied, the compound’s structure suggests potential antimicrobial activity. .

Antitumor Evaluation

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Heavy Metal Ion Detection

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Novel Diselenide Synthesis

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Safety And Hazards

The safety and hazards associated with similar compounds have been studied. For instance, some compounds showed cytotoxic effects on various human cell lines.

Future Directions

The future directions for research on similar compounds could involve further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of these molecules. Further in-vitro and in-vivo studies could also be conducted to better understand their anticancer effects.